![molecular formula C15H12ClNO3S B4078889 3-[2-(5-chloro-2-thienyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one](/img/structure/B4078889.png)
3-[2-(5-chloro-2-thienyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-[2-(5-chloro-2-thienyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C15H12ClNO3S and its molecular weight is 321.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 321.0226421 g/mol and the complexity rating of the compound is 460. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antioxidant Activity
A study by Gupta, Kalpana, and Malik (2012) synthesized new derivatives of 1,3-dihydro-2H-indol-2-ones and tested their antioxidant activity. The compounds, including variants similar to 3-[2-(5-chloro-2-thienyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one, demonstrated moderate to good antioxidant activities, with some showing maximum activity at lower concentrations (Gupta, Kalpana, & Malik, 2012).
Anti-proliferative and Genotoxicity Studies
Meti et al. (2016) synthesized a series of 6-chloro-5-(2-substituted-ethyl)-1,3-dihydro-2H-indol-2-ones, closely related to the compound . These compounds were selected for in vitro anti-proliferative screening by NIH, USA, showing significant growth inhibition and were further analyzed for anti-proliferative activity and genotoxicity (Meti et al., 2016).
Antitumor Activity
A study by Nguyen et al. (1990) explored the antitumor activity of indol-2-one derivatives. Their findings suggested that specific derivatives of this class, including those structurally similar to this compound, can be promising antineoplastic agents. These compounds showed efficacy in vitro against leukemic and solid tumor cells and in vivo on various experimental tumor models (Nguyen et al., 1990).
Antimicrobial Activity
Singh and Nagpal (2005) synthesized novel indole-2,3-dione derivatives and assessed their growth inhibiting potential against various fungal and bacterial strains. The study indicated that certain derivatives, which are structurally akin to the compound , demonstrated comparable antimicrobial activity and were less toxic than standard fungicides (Singh & Nagpal, 2005).
Antihypertensive Potential
A study by Obase et al. (1983) synthesized derivatives of 3-[1-(2-Aryl-2-hydroxyethyl)-4-piperidylidene]-1,3-dihydro-2H-indol-2-one, showing potential as antihypertensive agents. This research indicates that structural variants of this compound might possess similar properties (Obase et al., 1983).
Properties
IUPAC Name |
3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-5-methyl-1H-indol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO3S/c1-8-2-3-10-9(6-8)15(20,14(19)17-10)7-11(18)12-4-5-13(16)21-12/h2-6,20H,7H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXEVADVZXNOYFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)C2(CC(=O)C3=CC=C(S3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.